Cas no 1822855-77-5 (methyl 5-amino-4-formyl-pyridine-2-carboxylate)

• Product Name: methyl 5-amino-4-formyl-pyridine-2-carboxylate
• CAS No: 1822855-77-5
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 5844519
• PubChem ID: 130140437
• Update Time: 2025-11-01

methyl 5-amino-4-formyl-pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-4-formyl-pyridine-2-carboxylate
• 2-Pyridinecarboxylic acid, 5-amino-4-formyl-, methyl ester
• Methyl 5-amino-4-formylpicolinate
• starbld0046830
• SCHEMBL23774785
• 1822855-77-5
• methyl 5-amino-4-formylpyridine-2-carboxylate
• MFCD28140129
• BS-43744
• SY322974
• P20703
• DB-417443
• Methyl 5-amino-4-formyl-2-pyridinecarboxylate

• Inchi： 1S/C8H8N2O3/c1-13-8(12)7-2-5(4-11)6(9)3-10-7/h2-4H,9H2,1H3
• InChI Key： SOQAVPJKSSJBCB-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC=C(N)C(C=O)=C1

Computed Properties

• Exact Mass: 180.05349212g/mol
• Monoisotopic Mass: 180.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• Density: 1.339±0.06 g/cm3(Predicted)
• Boiling Point: 412.0±45.0 °C(Predicted)
• pka: 0.12±0.10(Predicted)

Additional information on methyl 5-amino-4-formyl-pyridine-2-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 5-Amino-4-Formyl-Pyridine-2-Carboxylate (CAS: 1822855-77-5)

Methyl 5-amino-4-formyl-pyridine-2-carboxylate (CAS: 1822855-77-5) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of medicinal chemistry. Recent studies have highlighted its importance in the development of novel therapeutics, including kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, applications, and potential therapeutic benefits.

The compound has garnered significant attention due to its unique structural features, which make it a versatile building block for the construction of complex molecules. Researchers have explored its use in the synthesis of heterocyclic compounds, which are often employed in drug discovery programs. A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of methyl 5-amino-4-formyl-pyridine-2-carboxylate via a multi-step reaction sequence, achieving high yields and purity. The study also highlighted the compound's stability under various reaction conditions, making it a reliable intermediate for further derivatization.

In addition to its synthetic utility, methyl 5-amino-4-formyl-pyridine-2-carboxylate has shown promising biological activity. Preliminary in vitro studies have indicated its potential as a scaffold for the development of kinase inhibitors, particularly those targeting cancer-related pathways. For instance, a 2023 study in Bioorganic & Medicinal Chemistry Letters reported the design and synthesis of a series of derivatives based on this compound, which exhibited potent inhibitory activity against specific tyrosine kinases. These findings suggest that methyl 5-amino-4-formyl-pyridine-2-carboxylate could serve as a valuable starting point for the development of new anticancer agents.

Furthermore, the compound's antimicrobial properties have been investigated in recent years. A study published in the European Journal of Medicinal Chemistry explored its efficacy against a range of bacterial and fungal pathogens. The results indicated that certain derivatives of methyl 5-amino-4-formyl-pyridine-2-carboxylate displayed significant antimicrobial activity, with minimal cytotoxicity to mammalian cells. This highlights its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antibiotic resistance.

Despite these promising findings, challenges remain in the large-scale production and optimization of methyl 5-amino-4-formyl-pyridine-2-carboxylate. Current synthetic routes often involve costly reagents or require harsh reaction conditions, which may limit its widespread use. However, recent advancements in green chemistry have provided alternative methods for its synthesis, such as catalytic processes and solvent-free reactions. These innovations could pave the way for more sustainable and cost-effective production of this valuable intermediate.

In conclusion, methyl 5-amino-4-formyl-pyridine-2-carboxylate (CAS: 1822855-77-5) represents a promising compound with diverse applications in medicinal chemistry. Its role as a building block for kinase inhibitors and antimicrobial agents underscores its potential in drug discovery. Future research should focus on optimizing its synthesis and exploring new therapeutic avenues, particularly in the context of personalized medicine and targeted therapies.